{2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine

• Molecular Formula: C7H14N2
• Molecular Weight: 126.20 g/mol
• IUPAC Name: (2-methyl-2-azabicyclo[2.1.1]hexan-1-yl)methanamine
• InChI: InChI=1S/C7H14N2/c1-9-4-6-2-7(9,3-6)5-8/h6H,2-5,8H2,1H3
• InChI Key: ILKKVQNKJASXHS-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2CC1(C2)CN

Description

{2-Methyl-2-azabicyclo[211]hexan-1-yl}methanamine is a bicyclic amine compound with a unique structure that includes a nitrogen atom within a bicyclic framework

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of {2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine typically involves the formation of the bicyclic structure followed by the introduction of the amine group. One common method involves the cyclization of appropriate precursors under specific conditions to form the bicyclic core, followed by functionalization to introduce the amine group.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts, controlled temperatures, and pressures to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

{2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by specific reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles or electrophiles for substitution reactions. The conditions for these reactions vary but often include controlled temperatures and solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, reduction may produce reduced forms, and substitution reactions can result in various substituted derivatives.

Scientific Research Applications

{2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological systems.

Medicine: Investigated for its potential therapeutic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of {2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine involves its interaction with specific molecular targets and pathways. The exact mechanism can vary depending on the context of its use, but it often involves binding to receptors or enzymes, thereby modulating their activity.

Comparison with Similar Compounds

Similar Compounds

• {2-Cyclopropyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
• {2-Benzyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine
• {2-Oxabicyclo[2.1.1]hexan-4-yl}methanamine

Uniqueness

{2-Methyl-2-azabicyclo[2.1.1]hexan-1-yl}methanamine is unique due to its specific bicyclic structure and the presence of a methyl group, which can influence its chemical reactivity and interactions with biological targets. This uniqueness makes it a valuable compound for various research and industrial applications.